Cas no 654638-12-7 (L-Leucine, L-arginylglycyl-L-prolyl-L-prolyl-L-leucyl-L-seryl-L-seryl-L-seryl-)

• Product Name: L-Leucine, L-arginylglycyl-L-prolyl-L-prolyl-L-leucyl-L-seryl-L-seryl-L-seryl-
• CAS No: 654638-12-7
• MF: C₃₉H₆₈N₁₂O₁₃
• MW: 913.029829025269
• CID: 399191
• PubChem ID: 71375910
• Update Time: 2025-04-19

L-Leucine, L-arginylglycyl-L-prolyl-L-prolyl-L-leucyl-L-seryl-L-seryl-L-seryl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine, L-arginylglycyl-L-prolyl-L-prolyl-L-leucyl-L-seryl-L-seryl-L-seryl-
• 654638-12-7
• N~5~-(Diaminomethylidene)-L-ornithylglycyl-L-prolyl-L-prolyl-L-leucyl-L-seryl-L-seryl-L-seryl-L-leucine
• DTXSID00798637

• Inchi： 1S/C39H68N12O13/c1-20(2)14-23(32(57)47-26(18-53)34(59)49-27(19-54)35(60)48-25(17-52)33(58)46-24(38(63)64)15-21(3)4)45-36(61)28-9-6-13-51(28)37(62)29-10-7-12-50(29)30(55)16-44-31(56)22(40)8-5-11-43-39(41)42/h20-29,52-54H,5-19,40H2,1-4H3,(H,44,56)(H,45,61)(H,46,58)(H,47,57)(H,48,60)(H,49,59)(H,63,64)(H4,41,42,43)/t22-,23-,24-,25-,26-,27-,28-,29-/m0/s1
• InChI Key： GBIZGQIACAWRBC-PJYAFMLMSA-N
• SMILES： O=C([C@@H]1CCCN1C(CNC([C@H](CCC/N=C(\N)/N)N)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@@H](CO)C(N[C@@H](CO)C(N[C@H](C(=O)O)CC(C)C)=O)=O)=O)CO)=O)CC(C)C)=O

Computed Properties

• Exact Mass: 912.50334
• Monoisotopic Mass: 912.50288027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 64
• Rotatable Bond Count: 26
• Complexity: 1680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.5
• Topological Polar Surface Area: 404Ų

Experimental Properties

• PSA: 401.13